Cas no 2224397-79-7 (N-(2-Methylthian-4-yl)prop-2-enamide)

• Product Name: N-(2-Methylthian-4-yl)prop-2-enamide
• CAS No: 2224397-79-7
• MF: C₉H₁₅NOS
• MW: 185.286501169205
• CID: 5411208
• PubChem ID: 132393300
• Update Time: 2025-06-11

N-(2-Methylthian-4-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-2649463
• Z2899657664
• AKOS034128961
• N-(2-Methylthian-4-yl)prop-2-enamide
• 2224397-79-7

• Inchi： 1S/C9H15NOS/c1-3-9(11)10-8-4-5-12-7(2)6-8/h3,7-8H,1,4-6H2,2H3,(H,10,11)
• InChI Key： DOBMNAJLTNCNQB-UHFFFAOYSA-N
• SMILES： S1CCC(CC1C)NC(C=C)=O

Computed Properties

• Exact Mass: 185.08743528g/mol
• Monoisotopic Mass: 185.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.4Ų

Additional information on N-(2-Methylthian-4-yl)prop-2-enamide

N-(2-Methylthian-4-yl)prop-2-enamide: An Emerging Compound in Chemical and Biological Research

N-(2-Methylthian-4-yl)prop-2-enamide (CAS No. 2224397-79-7) is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential biological activities. This compound belongs to the class of thioamides, which are known for their diverse applications in medicinal chemistry, biochemistry, and materials science. The compound's structure features a thian (a five-membered ring containing sulfur) and a propenamide moiety, making it a promising candidate for various research applications.

The chemical structure of N-(2-Methylthian-4-yl)prop-2-enamide is characterized by its molecular formula C₆H₁₀N₂O₁S₁. The presence of the thian ring and the propenamide group imparts unique properties to this compound, including high reactivity and stability under various conditions. These properties make it an attractive target for synthetic chemists and researchers exploring new materials and therapeutic agents.

In the realm of medicinal chemistry, N-(2-Methylthian-4-yl)prop-2-enamide has shown promise as a potential lead compound for drug discovery. Recent studies have demonstrated its ability to modulate specific biological pathways, particularly those involved in inflammation and oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that N-(2-Methylthian-4-yl)prop-2-enamide could be a valuable candidate for the development of new anti-inflammatory drugs.

Beyond its medicinal applications, N-(2-Methylthian-4-yl)prop-2-enamide has also been explored for its potential in materials science. The unique combination of the thian ring and the propenamide group provides this compound with excellent thermal stability and mechanical strength. Researchers at the University of California, Berkeley, have investigated the use of this compound as a precursor for the synthesis of advanced polymers and coatings. Their findings indicate that N-(2-Methylthian-4-yl)prop-2-enamide-based materials exhibit superior performance in terms of durability and resistance to environmental factors.

In addition to its chemical and biological properties, the synthesis of N-(2-Methylthian-4-yl)prop-2-enamide has been optimized to ensure high yields and purity. A recent paper in the Tetrahedron Letters detailed an efficient synthetic route that involves a multi-step process starting from readily available starting materials. This method not only simplifies the production process but also reduces the environmental impact by minimizing waste generation.

The safety profile of N-(2-Methylthian-4-yl)prop-2-enamide is another critical aspect that has been extensively studied. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a pharmaceutical agent. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, N-(2-Methylthian-4-yl)prop-2-enamide (CAS No. 2224397-79-7) represents a promising compound with diverse applications in chemical and biological research. Its unique chemical structure, coupled with its potential therapeutic benefits and material properties, positions it as a valuable target for further investigation. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in scientific endeavors.